Cas no 1353996-23-2 ((S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide)

• Product Name: (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide
• CAS No: 1353996-23-2
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 2159174
• Update Time: 2025-05-21

(S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-ethyl-n-(4-fluoro-benzyl)-propionamide
• (S)-2-Amino-N-ethyl-N-(4-fluorobenzyl)propanamide
• AM95370
• (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide

• Inchi： 1S/C12H17FN2O/c1-3-15(12(16)9(2)14)8-10-4-6-11(13)7-5-10/h4-7,9H,3,8,14H2,1-2H3/t9-/m0/s1
• InChI Key： FHRUBQMTCXDQQH-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1)CN(C([C@H](C)N)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide

Exploring the Potential of (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide (CAS No. 1353996-23-2) in Modern Research

The compound (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide (CAS No. 1353996-23-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This chiral amide derivative, characterized by its 4-fluoro-benzyl and ethyl substituents, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its enantioselective synthesis and its role as a building block for bioactive molecules.

One of the key reasons for the growing interest in (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide is its potential in targeting neurological pathways. With the rise of neurodegenerative diseases and mental health disorders, scientists are exploring novel compounds that can modulate neurotransmitter systems. The fluoro-benzyl moiety in this molecule is believed to enhance its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) research. This aligns with current trends in precision medicine and personalized therapies.

Another area of exploration for CAS No. 1353996-23-2 is its application in peptide mimetics. Peptide-based drugs are gaining traction due to their high specificity and lower toxicity profiles. The (S)-2-Amino configuration of this compound allows it to mimic natural amino acids, enabling the design of peptide analogues with improved stability and bioavailability. This is particularly relevant in the context of cancer therapeutics and immune modulation, where peptide-derived compounds are being investigated for their targeted action.

From a synthetic chemistry perspective, the enantiopure nature of (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide makes it a valuable intermediate for asymmetric synthesis. The demand for chiral auxiliaries and catalysts has surged, driven by the need for stereoselective reactions in drug manufacturing. This compound’s ability to serve as a chiral precursor underscores its importance in green chemistry initiatives, which aim to reduce waste and improve efficiency in chemical processes.

In the realm of computational chemistry, CAS No. 1353996-23-2 has been the subject of molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses. These in silico approaches help predict the compound’s interactions with biological targets, accelerating the drug discovery pipeline. With the integration of AI-driven drug design, researchers are leveraging datasets involving this molecule to identify potential lead compounds for further development.

The safety and regulatory aspects of (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide are also under scrutiny, as the pharmaceutical industry prioritizes compound safety profiling. While not classified as a hazardous material, thorough toxicological assessments are essential to ensure its suitability for therapeutic use. This aligns with global efforts to adopt sustainable chemistry practices and minimize environmental impact.

In conclusion, (S)-2-Amino-N-ethyl-N-(4-fluoro-benzyl)-propionamide (CAS No. 1353996-23-2) represents a promising candidate for multidisciplinary research. Its applications span neurology, peptide engineering, and asymmetric synthesis, reflecting the compound’s adaptability to modern scientific challenges. As the demand for innovative small molecules grows, this compound is poised to play a pivotal role in advancing biomedical research and therapeutic innovation.